Cas no 946378-45-6 (5-(cyclohexylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(cyclohexylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile
• CAS No: 946378-45-6
• MF: C₂₂H₂₃N₃O₄
• MW: 393.435725450516
• CID: 5430516
• Update Time: 2025-10-28

5-(cyclohexylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(cyclohexylamino)-2-[5-[(4-methoxyphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile
• 5-(cyclohexylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C22H23N3O4/c1-26-16-7-9-17(10-8-16)27-14-18-11-12-20(28-18)22-25-19(13-23)21(29-22)24-15-5-3-2-4-6-15/h7-12,15,24H,2-6,14H2,1H3
• InChI Key： DZMOJLHVCGLVPF-UHFFFAOYSA-N
• SMILES： O1C(NC2CCCCC2)=C(C#N)N=C1C1=CC=C(COC2=CC=C(OC)C=C2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 5-(cyclohexylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile

Introduction to 5-(cyclohexylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile (CAS No. 946378-45-6)

5-(cyclohexylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile, identified by its CAS number 946378-45-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound features a central oxazole ring, which is flanked by an amino group substituted with a cyclohexyl moiety and a nitrile group at the 4-position. Additionally, the 2-position of the oxazole ring is connected to a furan derivative that carries a phenolic ether side chain. This intricate architecture not only contributes to the compound's distinct chemical identity but also opens up possibilities for diverse biological interactions.

In recent years, there has been growing interest in exploring the pharmacological potential of oxazole-containing compounds due to their reported bioactivity across various therapeutic areas. The presence of the cyclohexylamino group is particularly noteworthy, as it can influence both the solubility and metabolic stability of the molecule. Furthermore, the combination of the furan and phenolic ether moieties suggests potential interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, oxazole derivatives have been studied for their antimicrobial and anti-inflammatory properties, while furan-based compounds are often explored for their antioxidant and neuroprotective effects. The unique arrangement of these functional groups in 5-(cyclohexylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile may contribute to novel mechanisms of action that warrant further investigation.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the nitrile group at the 4-position of the oxazole ring is particularly challenging, as it necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advances in synthetic methodologies have enabled more efficient production processes for such complex molecules, which is crucial for both academic research and industrial applications.

Efforts are ongoing to evaluate the biological activity of this compound through in vitro and in vivo studies. Preliminary findings suggest that it may exhibit inhibitory effects on certain enzymes and pathways relevant to diseases such as cancer and neurodegeneration. The phenolic ether side chain, in particular, has been identified as a key region for potential interactions with biological targets. Further characterization using spectroscopic techniques like NMR and mass spectrometry has provided valuable insights into its molecular structure and dynamics.

The integration of computational chemistry tools has significantly enhanced our understanding of how this compound interacts with biological systems. Molecular docking studies have been employed to predict binding affinities and identify potential binding pockets on target proteins. These simulations not only guide experimental design but also help in optimizing lead compounds for improved efficacy and selectivity.

In conclusion, 5-(cyclohexylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and promising preclinical data make it an attractive candidate for further exploration in drug discovery programs. As research continues to uncover new applications for this compound, it holds great potential for addressing unmet medical needs in various therapeutic areas.